![molecular formula C21H26N6O3S B2544510 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyrimidine CAS No. 1171359-89-9](/img/structure/B2544510.png)
4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C21H26N6O3S and its molecular weight is 442.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
The compound , due to its structural similarity with pyrazolo[1,5-a]pyrimidine derivatives, may hold significant anticancer potential. For instance, a series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives exhibited notable antiproliferative effects against various human cancer cell lines, suggesting the therapeutic promise of such compounds in cancer treatment (L. Mallesha et al., 2012).
Synthesis and Bioactivity
The compound's core structure, akin to pyrazolo[1,5-a]pyrimidine, is foundational in synthesizing various bioactive molecules. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural products visnaginone and khellinone resulted in compounds with significant anti-inflammatory and analgesic activities, demonstrating the versatility of this structural framework in medicinal chemistry (A. Abu‐Hashem et al., 2020).
Heterocyclic Chemistry
In heterocyclic chemistry, the compound's structural motif is instrumental in synthesizing diverse heterocyclic derivatives. For example, novel N-cycloalkanes, morpholine, piperazines, and pyrimidine derivatives incorporating a 5-cyano-4-methyl-2-phenyl-(thio)pyrimidine moiety were synthesized, highlighting the structural diversity achievable with this compound's core structure (Yuh-Wen Ho & Maw-Cherng Suen, 2013).
Antimicrobial Evaluation
Pyrazolo[1,5-a]pyrimidine derivatives, similar to the compound , have been synthesized and evaluated for their antimicrobial properties. A series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety demonstrated activity exceeding that of reference drugs in antimicrobial assays, suggesting the potential of such compounds in developing new antimicrobial agents (Amani M. R. Alsaedi et al., 2019).
Antimicrobial and Anticancer Agents
The structural scaffold of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyrimidine is conducive to the synthesis of novel compounds with potential as both antimicrobial and anticancer agents. For instance, novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing sulfonyl moiety exhibited significant antimicrobial activity, underscoring the therapeutic potential of such compounds (Y. Ammar et al., 2004).
properties
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)-6-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6O3S/c1-15-11-18(5-6-19(15)30-4)31(28,29)26-9-7-25(8-10-26)20-13-21(23-14-22-20)27-17(3)12-16(2)24-27/h5-6,11-14H,7-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJUGNKFMVPKXKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)N3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.